Cas no 1204580-94-8 ((2-Formyl-5-(trifluoromethyl)phenyl)boronic acid)

(2-Formyl-5-(trifluoromethyl)phenyl)boronic acid structure
1204580-94-8 structure
Product Name:(2-Formyl-5-(trifluoromethyl)phenyl)boronic acid
CAS No:1204580-94-8
Molecular Formula:C8H6BO3F3
Molecular Weight:217.93764
MDL:MFCD11617253
CID:842098

(2-Formyl-5-(trifluoromethyl)phenyl)boronic acid Properties

Names and Identifiers

    • (2-Formyl-5-(trifluoromethyl)phenyl)boronic acid
    • 2-Formyl-5-(trifluoromethyl)phenylboronic acid
    • [2-formyl-5-(trifluoromethyl)phenyl]boronic acid
    • MDL: MFCD11617253
    • InChIKey: MUEODBDFMVYZAC-UHFFFAOYSA-N
    • Inchi: InChI=1S/C8H6BF3O3/c10-8(11,12)6-2-1-5(4-13)7(3-6)9(14)15/h1-4,14-15H
    • SMILES: C1=CC(=CC(=C1C=O)B(O)O)C(F)(F)F

Computed Properties

  • Exact Mass: 218.03600
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Heavy Atom Count: 15

Experimental Properties

  • LogP: 0.19770
  • PSA: 57.53000

(2-Formyl-5-(trifluoromethyl)phenyl)boronic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P008UEQ-100mg
2-ForMyl-5-(trifluoroMethyl)phenylboronic acid
1204580-94-8 95+%
100mg
$40.00
A2B Chem LLC
AE11858-100mg
2-Formyl-5-(trifluoromethyl)phenylboronic acid
1204580-94-8 95+%
100mg
$14.00
Aaron
AR008UN2-100mg
2-Formyl-5-(trifluoromethyl)phenylboronic acid
1204580-94-8 95%
100mg
$9.00 2025-02-11
abcr
AB465229-500 mg
2-Formyl-5-(trifluoromethyl)phenyl boronic acid, 95%; .
1204580-94-8 95%
500MG
€178.80 2023-07-18
Alichem
A019120740-1g
(2-Formyl-5-(trifluoromethyl)phenyl)boronic acid
1204580-94-8 95%
1g
$1045.00 2023-09-04
Ambeed
A994210-100mg
(2-Formyl-5-(trifluoromethyl)phenyl)boronic acid
1204580-94-8 95%
100mg
$18.0 2025-03-04
Chemenu
CM133797-100mg
(2-Formyl-5-(trifluoromethyl)phenyl)boronic acid
1204580-94-8 95%
100mg
$62
Crysdot LLC
CD12174054-1g
(2-Formyl-5-(trifluoromethyl)phenyl)boronic acid
1204580-94-8 95+%
1g
$942 2024-07-23
eNovation Chemicals LLC
Y1013988-250mg
2-ForMyl-5-(trifluoroMethyl)phenylboronic acid
1204580-94-8 95+%
250mg
$175 2022-05-25
Matrix Scientific
100630-250mg
(2-Formyl-5-(trifluoromethyl)phenyl)boronic acid, 95+%
1204580-94-8 95+%
250mg
$341.00 2023-09-10

(2-Formyl-5-(trifluoromethyl)phenyl)boronic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1204580-94-8)(2-Formyl-5-(trifluoromethyl)phenyl)boronic acid
A892190
Purity:99%
Quantity:5g
Price($):359.0